Cas no 251946-71-1 (1H-Pyrrole-3-carbonitrile, 2-amino-4-methyl-1-(1-phenylethyl)-)

• Product Name: 1H-Pyrrole-3-carbonitrile, 2-amino-4-methyl-1-(1-phenylethyl)-
• CAS No: 251946-71-1
• MF: C₁₄H₁₅N₃
• MW: 225.289002656937
• CID: 1421098
• Update Time: 2024-08-15

1H-Pyrrole-3-carbonitrile, 2-amino-4-methyl-1-(1-phenylethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-3-carbonitrile, 2-amino-4-methyl-1-(1-phenylethyl)-
• 2-amino-4-methyl-1-(1-phenylethyl)-1H-pyrrole-3-carbonitrile

• Inchi： 1S/C14H15N3/c1-10-9-17(14(16)13(10)8-15)11(2)12-6-4-3-5-7-12/h3-7,9,11H,16H2,1-2H3
• InChI Key： VNHNJZNGSFTVJN-UHFFFAOYSA-N
• SMILES： N1(C(C2=CC=CC=C2)C)C=C(C)C(C#N)=C1N

Computed Properties

• Exact Mass: 225.12675

Experimental Properties

• Density: 1.10±0.1 g/cm3(Predicted)
• Boiling Point: 404.2±45.0 °C(Predicted)
• PSA: 54.74
• pka: 2?+-.0.11(Predicted)